Cas no 124432-64-0 (2-Methoxy-3-methyl-5-(trifluoromethyl)pyridine)

2-Methoxy-3-methyl-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethyl and methoxy substituents, which enhance its reactivity and stability in synthetic applications. The presence of the electron-withdrawing trifluoromethyl group at the 5-position and the methoxy group at the 2-position makes this compound a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features facilitate selective functionalization, enabling the development of bioactive molecules with improved metabolic stability and lipophilicity. The compound is typically utilized in cross-coupling reactions, nucleophilic substitutions, and as a building block for heterocyclic frameworks. High purity grades ensure consistent performance in research and industrial applications.
2-Methoxy-3-methyl-5-(trifluoromethyl)pyridine structure
124432-64-0 structure
Product Name:2-Methoxy-3-methyl-5-(trifluoromethyl)pyridine
CAS No:124432-64-0
MF:C8H8F3NO
MW:191.15043258667
CID:5696275
PubChem ID:11116855
Update Time:2025-06-08

2-Methoxy-3-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • SY345607
    • 124432-64-0
    • SB54978
    • MFCD22385196
    • 2-methoxy-3-methyl-5-(trifluoromethyl)pyridine
    • SCHEMBL8427120
    • Pyridine, 2-methoxy-3-methyl-5-(trifluoromethyl)-
    • G64007
    • 2-Methoxy-3-methyl-5-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H8F3NO/c1-5-3-6(8(9,10)11)4-12-7(5)13-2/h3-4H,1-2H3
    • InChI Key: HHAJNKAHNTVZJD-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C(C)=C1)OC)(F)F

Computed Properties

  • Exact Mass: 191.05579836g/mol
  • Monoisotopic Mass: 191.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 22.1Ų

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